2-amino-4-(5-methyl-4-nitro-2-thienyl)-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile

• IUPAC Name: 2-amino-4-(5-methyl-4-nitrothiophen-2-yl)-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile
• InChI: InChI=1S/C17H18N4O2S/c1-10-14(21(22)23)8-15(24-10)16-11-6-4-2-3-5-7-13(11)20-17(19)12(16)9-18/h8H,2-7H2,1H3,(H2,19,20)
• InChI Key: FBSYBFQHNSGBNS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(S1)C2=C(C(=NC3=C2CCCCCC3)N)C#N)[N+](=O)[O-]
• Molecular Formula: C17H18N4O2S
• Molecular Weight: 342.4 g/mol

Description

Compounds within the hexahydrocycloocta[b]pyridine carbonitrile family, including variations with nitro-thienyl substituents, are of interest due to their potential for varied chemical interactions and properties. These substances often exhibit intriguing molecular and supramolecular characteristics due to their complex structures and substituent effects.

Synthesis Analysis

The synthesis of closely related compounds often involves multicomponent reactions that efficiently combine several reactants to form complex structures. For instance, compounds within this class have been synthesized through reactions that include chloroacetonitrile or chloroacetamide to furnish diverse derivatives, showcasing the versatility and complexity of potential synthetic routes (A. Abdel-rahman et al., 2003).

Molecular Structure Analysis

Molecular structure analysis, particularly X-ray crystallography, reveals the spatial arrangement of atoms within these compounds, highlighting features like C-H···O and C-H···N interactions that influence their chemical behavior and potential for forming supramolecular assemblies (R. Vishnupriya et al., 2014).

Chemical Reactions and Properties

The reactivity of these compounds can be influenced by their functional groups, such as nitro, amino, and nitrile moieties. These groups can participate in various chemical reactions, enabling the synthesis of a wide range of derivatives with potentially valuable properties (A. Abdel-rahman et al., 2003).